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Introduction
17α-hydroxyprogesterone caproate (17-OHPC) is a synthetic progestin used to reduce the risk

of preterm birth in pregnant women with a history of spontaneous preterm birth. Accurate

quantification of 17-OHPC in plasma is crucial for pharmacokinetic studies and therapeutic

drug monitoring. Solid-phase extraction (SPE) is a widely used technique for the selective

extraction and purification of 17-OHPC from complex biological matrices like plasma, ensuring

minimal matrix effects and high recovery rates prior to analysis by methods such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This application note provides

a detailed protocol for the solid-phase extraction of 17-OHPC from human plasma using Oasis

HLB cartridges.

Quantitative Data Summary
The following tables summarize the performance characteristics of the described SPE protocol,

including linearity, recovery, and precision, as reported in published literature.
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Table 1: Linearity and Limit of Quantification

Analyte
Linear Range
(ng/mL)

Lower Limit of
Quantification
(LLOQ) (ng/mL)

Reference

17-OHPC 0.5 - 50 0.5 [1]

17-OHPC 1 - 200 1 [2]

Table 2: Extraction Recovery

Analyte
Concentration
(ng/mL)

Mean Recovery (%) Reference

17-OHPC 5 97.1 [1]

17-OHPC 10 92.6 [1]

17-OHPC 50 88.7 [1]

Table 3: Intra-day and Inter-day Precision (as % CV)
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Analyte
Concentration
(ng/mL)

Intra-day
Precision (%
CV)

Inter-day
Precision (%
CV)

Reference

17-OHPC 0.5 16.7 14.2 [1][3]

17-OHPC 1.0 12.4 12.3 [1][3]

17-OHPC 2.5 13.7 13.6 [1][3]

17-OHPC 5.0 1.4 13.0 [1][3]

17-OHPC 10 5.2 7.9 [1][3]

17-OHPC 25 3.7 10.5 [1][3]

17-OHPC 50 5.3 4.6 [1][3]

17-OHPC, 17-

OHP, P
Not Specified <15 <15 [2]

Experimental Protocol
This protocol is based on methodologies described for the extraction of 17-OHPC from human

plasma for LC-MS/MS analysis.[1][2]

Materials:

Human plasma samples

17α-hydroxyprogesterone caproate (17-OHPC) reference standard

Internal Standard (IS), e.g., Medroxyprogesterone acetate (MPA)[1][2]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://www.researchgate.net/publication/6261243_Development_and_validation_of_a_high-performance_liquid_chromatography-mass_spectrometric_assay_for_the_determination_of_17a-hydroxyprogesterone_caproate_17-OHPC_in_human_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oasis® HLB 1 cc (30 mg) extraction cartridges[1][2]

Vacuum manifold for SPE

Centrifuge

Evaporator (e.g., nitrogen evaporator)

Vortex mixer

Procedure:

Sample Pre-treatment:

Thaw frozen plasma samples at room temperature.

Vortex the samples to ensure homogeneity.[4]

Pipette 400 µL of plasma into a clean tube.[1][2]

Add the internal standard solution (e.g., 25 µL of 125 ng/mL MPA in methanol).[1]

Dilute the plasma with 1 mL of water.[1][2]

Vortex the mixture.

Solid-Phase Extraction:

Cartridge Conditioning:

Place the Oasis HLB cartridges on the vacuum manifold.

Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water under

low vacuum.[1][2] Do not let the cartridges dry out.

Sample Loading:

Load the pre-treated plasma sample onto the conditioned cartridge.
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Apply a gentle vacuum to pass the entire sample through the cartridge.

Washing:

Wash the cartridge with 1 mL of 50% methanol in water to remove interfering

substances.[1][2]

Dry the cartridge under vacuum for a few minutes.

Elution:

Place clean collection tubes inside the manifold.

Elute the 17-OHPC and the internal standard from the cartridge with 1 mL of methanol.

[1][2]

Evaporation and Reconstitution:

Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the dried residue in 100 µL of a suitable solvent (e.g., methanol or the initial

mobile phase of the LC-MS system).[1][2]

Vortex the reconstituted sample to ensure complete dissolution.

Analysis:

Transfer the reconstituted sample to an autosampler vial.

Inject an appropriate volume (e.g., 10-20 µL) into the LC-MS/MS system for analysis.[1][2]

Experimental Workflow Diagram
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Sample Pre-treatment

Solid-Phase Extraction (Oasis HLB)

Post-Extraction

1. Thaw and vortex 400 µL plasma

2. Add Internal Standard (e.g., MPA)

3. Dilute with 1 mL water

4. Vortex mix

6. Load Sample

5. Condition Cartridge
(Methanol, then Water)

7. Wash Cartridge
(50% Methanol)

8. Elute Analyte
(Methanol)

9. Evaporate to Dryness

10. Reconstitute in Mobile Phase

11. Inject into LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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